Cas no 92330-57-9 (1-Phenyloctan-1-amine hydrochloride)

• Product Name: 1-Phenyloctan-1-amine hydrochloride
• CAS No: 92330-57-9
• MF: C₁₄H₂₄ClN
• MW: 241.80006313324
• MDL: MFCD28126363
• CID: 5045979
• PubChem ID: 86262859
• Update Time: 2025-05-22

1-Phenyloctan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-phenyloctan-1-amine hydrochloride
• 1-phenyloctan-1-amine;hydrochloride
• 1-Phenyloctan-1-amine hydrochloride

• MDL： MFCD28126363
• Inchi： 1S/C14H23N.ClH/c1-2-3-4-5-9-12-14(15)13-10-7-6-8-11-13;/h6-8,10-11,14H,2-5,9,12,15H2,1H3;1H
• InChI Key： NSYYGAOCBLQZIB-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=CC=CC=1)CCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 138
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Phenyloctan-1-amine hydrochloride

Recent Advances in the Study of 1-Phenyloctan-1-amine Hydrochloride (CAS: 92330-57-9) in Chemical Biology and Pharmaceutical Research

1-Phenyloctan-1-amine hydrochloride (CAS: 92330-57-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

One of the key areas of investigation has been the compound's role in modulating neurotransmitter systems. Recent studies suggest that 1-Phenyloctan-1-amine hydrochloride may interact with specific receptors in the central nervous system, making it a potential candidate for the development of treatments for neurological disorders. Researchers have employed advanced techniques such as molecular docking and in vitro assays to elucidate its mechanism of action.

In addition to its neurological applications, 1-Phenyloctan-1-amine hydrochloride has also been studied for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive bacteria, highlighting its potential as a lead compound for new antibiotics. The study utilized high-throughput screening to identify its antimicrobial activity and further characterized its structure-activity relationships.

The synthesis of 1-Phenyloctan-1-amine hydrochloride has also seen advancements. Recent protocols have focused on improving yield and purity, with some studies reporting success in enantioselective synthesis. These developments are crucial for scaling up production for preclinical and clinical studies. Analytical techniques such as HPLC and NMR spectroscopy have been instrumental in verifying the compound's purity and structural integrity.

Despite these promising findings, challenges remain in the development of 1-Phenyloctan-1-amine hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future research. However, the compound's versatility and unique chemical properties continue to make it a valuable subject of study in the pharmaceutical sciences.

In conclusion, 1-Phenyloctan-1-amine hydrochloride (CAS: 92330-57-9) represents a compound with significant potential in drug discovery and development. Ongoing research is expected to further elucidate its biological activities and therapeutic applications, paving the way for its use in treating various diseases. This briefing underscores the importance of continued investigation into this promising molecule.